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Compound of Interest

Compound Name:
3,5-Bis-(cyclohexanecarbonyl-

amino)-benzoic acid

CAS No.: 337501-82-3

Cat. No.: B1299421

Get Quote

Executive Summary
The 3,5-bis-amido benzoic acid scaffold represents a privileged structure in medicinal

chemistry, characterized by a rigid aromatic core decorated with two amide functionalities in a

meta-meta relationship relative to a carboxylic acid headgroup.[1]

While its most commercially successful application lies in X-ray Contrast Media (where the

SAR focuses on biological inertness and high solubility), recent drug development efforts have

repurposed this scaffold as a Proteomimetic. By projecting side chains at defined vectors, it

mimics the

or

residues of secondary protein structures (alpha-helices or beta-turns), offering a small-
molecule alternative to stapled peptides.
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Rigidity: The benzene ring reduces entropic cost upon binding compared to flexible peptides.

[1]

Modularity: The 3,5-diamine precursors allow for rapid parallel synthesis of diverse amide

libraries.[1]

Solubility: The carboxylic acid tail provides a solubility handle often lacking in terphenyl

mimetics.[1]

Scaffold Architecture & SAR Logic
The biological activity of this class is governed by three distinct vectors. Understanding the

interplay between these regions is critical for rational design.[1]

Core Pharmacophore Breakdown
Region A (C1-Carboxylic Acid):

Function: Primary anchor point.[1] Often forms a salt bridge with arginine/lysine residues

in the target pocket or ensures aqueous solubility.[1]

SAR Insight: Conversion to bioisosteres (tetrazole, hydroxamic acid) significantly alters

potency and permeability.[1]

Region B (C3/C5-Amide Linkers):

Function: Rigidifies the structure via intramolecular hydrogen bonding (pre-organization)

and acts as H-bond donors/acceptors for anion recognition.[1]

SAR Insight:N-methylation of these amides often abolishes activity by disrupting the

planar conformation required for helix mimicry.[1]

Region C (Side Chains R1 & R2):

Function: The "warheads" determining specificity. Hydrophobic groups (phenyl, isobutyl)

mimic Leucine/Phenylalanine residues in PPI interfaces (e.g., p53-MDM2).[1]
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SAR Insight: Asymmetry is key. Symmetric 3,5-substitution often yields lower selectivity

than desymmetrized analogues.[1]

Visual Logic: The SAR Decision Tree
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Caption: Decision tree illustrating how the 3,5-bis-amido benzoic acid scaffold is derivatized for

distinct medicinal applications.

Comparative Analysis: PPI Inhibition Performance
This section compares 3,5-Bis-Amido Benzoic Acids against the two leading alternatives in

proteomimetics: Terphenyls (Hamilton scaffolds) and Stapled Peptides.[1]

Case Study Target: Inhibition of the p53-MDM2 interaction (a classic helix-binding interface).[1]
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Performance Metrics Table

Feature
3,5-Bis-Amido
Benzoic Acids

Terphenyl
Scaffolds
(Hamilton)

Stapled Peptides

Binding Affinity (

)

Moderate (0.1 - 10

M)
High (< 10 nM) Very High (< 1 nM)

Synthetic Accessibility
High (1-2 steps from

commercial acid)

Low (Suzuki coupling

iterative steps)

Moderate (SPPS +

Ring Closing

Metathesis)

Aqueous Solubility
Good (due to COOH

headgroup)

Poor (requires

solubilizing tails)

Good (but often large

MW)

Cell Permeability
High (LogP typically 2-

4)
Low (LogP often > 5)

Variable (often

requires active

transport)

Metabolic Stability
Moderate (Amidase

susceptibility)
High (C-C bonds)

High (Protease

resistant)

Analysis of Advantages/Disadvantages
Why Choose 3,5-Bis-Amido Benzoic Acids? When cell permeability and synthetic speed are

prioritized over absolute picomolar affinity.[1] The scaffold is small enough to follow Lipinski's

Rule of 5, unlike stapled peptides.

The "Pre-Organization" Trade-off: Terphenyls are rigidified by steric clashes, forcing a perfect

helix mimic.[1] 3,5-Bis-amido benzoic acids rely on intramolecular H-bonds (between the

amide NH and the ring/substituents).[1] This makes them slightly more flexible, costing some

entropy upon binding, but allowing them to "breath" and fit into dynamic pockets better than

rigid terphenyls.[1]

Detailed Experimental Protocols
To validate the SAR of this scaffold, the following self-validating protocols are recommended.
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Synthesis: Double Amidation Workflow
Objective: Efficiently synthesize a library of 3,5-bis-amido derivatives from 3,5-diaminobenzoic

acid.

Protocol:

Starting Material: Dissolve 3,5-diaminobenzoic acid (1.0 eq) in dry DMF.

Activation: Add the desired Carboxylic Acid (R-COOH, 2.2 eq), HATU (2.2 eq), and DIPEA

(5.0 eq). Note: Using acid chlorides is faster but may lead to over-acylation on the aniline

nitrogen.

Reaction: Stir at Room Temperature for 12 hours. Monitor by LC-MS.[1]

Workup (Critical Step): The product is an acid.[1][2][3] Do not do a basic wash.[1]

Dilute with EtOAc.[1]

Wash with 1N HCl (removes unreacted amine/HATU byproducts).[1]

Wash with Brine.[1]

Dry over MgSO4 and concentrate.[1]

Validation: NMR must show two distinct amide protons (singlets around 10.0 ppm in DMSO-

d6) and the preservation of the COOH proton (broad singlet >12 ppm).

Assay: Fluorescence Polarization (FP) for PPI Binding
Objective: Determine the IC50 of the scaffold against a labeled peptide tracer (e.g., FITC-p53

peptide binding to MDM2).

Protocol:

Reagents: Recombinant MDM2 protein, FITC-labeled p53 peptide (tracer), and test

compounds.

Buffer: PBS pH 7.4, 0.01% Tween-20 (prevents aggregation of hydrophobic scaffolds).
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Setup:

Plate 20

L of MDM2 protein (at

concentration) + Tracer (10 nM) in 384-well black plates.[1]

Add 100 nL of test compound (DMSO stock).[1]

Incubation: 30 minutes at RT in dark.

Readout: Measure Fluorescence Polarization (Ex 485 nm / Em 535 nm).

Control: Use Nutlin-3a as a positive control (valid if IC50 ~100-500 nM).

Mechanism of Action: Anion Recognition
Beyond PPIs, this scaffold acts as a neutral anion receptor.[1] The two amide protons in the

3,5-position create a convergent "cleft" that binds anions like Chloride (

) or Phosphate (

).[1]

Significance: In biological systems, this mimics the selectivity filter of chloride channels.

SAR Rule: Electron-withdrawing groups (EWGs) on the phenyl rings of the amides increase

the acidity of the NH protons, strengthening anion binding (

increases).

Toxicity Warning: Highly potent anion transporters can disrupt cellular pH gradients, leading

to cytotoxicity.[1] This must be monitored if the goal is a non-toxic PPI inhibitor.[1]
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Caption: Cleft-binding mode of the scaffold. The two amide protons chelate the anion,

reinforced by the central aromatic proton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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